BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to a-Amyl Cinnamic
Aldehyde Diethyl Acetal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

A-AMYL CINNAMIC ALDEHYDE
DIETHYL ACETAL

Cat. No.: B1275436

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a-amyl cinnamic aldehyde diethyl

acetal, a synthetic fragrance ingredient also utilized in organic synthesis. This document details
its chemical and physical properties, synthesis protocols, and potential applications, presenting
data in a structured format for ease of reference by professionals in research and development.

Chemical and Physical Properties

a-Amyl cinnamic aldehyde diethyl acetal is a colorless to pale yellow oily liquid known for its
characteristic floral, leafy odor.[1] It is a symmetric acetal formed from the reaction of a-
amylcinnamaldehyde with two equivalents of ethanol.[1] This structure contributes to its
stability, particularly in alkaline environments, making it a valuable component in various
formulations.[1]

Table 1: Physicochemical Properties of a-Amyl Cinnamic Aldehyde Diethyl Acetal

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1275436?utm_src=pdf-interest
https://www.benchchem.com/product/b1275436
https://www.benchchem.com/product/b1275436
https://www.benchchem.com/product/b1275436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 276.4 g/mol [1]
276.41956000 g/mol [2]

276.41372 g/mol [3]

Molecular Formula C1sH2802 [11[3]

CAS Number 60763-41-9 [1]
Appearance Almost colorless oily liquid [1]

Odor Floral, leafy [1]

Specific Gravity 0.931 t0 0.939 @ 20°C [2]

Flash Point 162.00 °F TCC (72.22 °C) [11[2]

- Almost insoluble in water
Solubility . [3]
(0.033 g/L @ 25°C)

XLogP3-AA 5.6 [2][3]

Experimental Protocols

The primary method for synthesizing a-amyl cinnamic aldehyde diethyl acetal is through the
acid-catalyzed acetalization of a-amyl cinnamaldehyde with ethanol.[1] This reversible reaction
is typically driven to completion by removing the water formed during the process.[1]

Classical Acid-Catalyzed Acetalization

This widely used method employs a strong acid catalyst to facilitate the reaction between a-
amylcinnamaldehyde and an excess of ethanol.[1]

Materials:
e a-Amyl cinnamaldehyde

o Ethanol (excess)
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o Acid catalyst (e.g., hydrochloric acid, sulfuric acid, or p-toluenesulfonic acid)[1]
o Dean-Stark apparatus for azeotropic distillation

e Reaction vessel

e Heating mantle

e Neutralizing agent (e.g., sodium bicarbonate solution)

e Separatory funnel

e Drying agent (e.g., anhydrous sodium sulfate)

« Distillation apparatus for purification

Procedure:

 Combine a-amyl cinnamaldehyde, excess ethanol, and the acid catalyst in a reaction vessel
equipped with a Dean-Stark apparatus.

e Heat the mixture to reflux. The water produced during the reaction will be removed as an
azeotrope with the solvent, driving the equilibrium towards the formation of the acetal.[1]

» Monitor the reaction progress by observing the amount of water collected.
e Once the reaction is complete, cool the mixture to room temperature.

o Neutralize the acid catalyst with a suitable base, such as a saturated sodium bicarbonate
solution.

o Extract the organic layer using a separatory funnel.
e Wash the organic layer with water and then with brine.
» Dry the organic layer over an anhydrous drying agent like sodium sulfate.

« Filter to remove the drying agent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1275436
https://www.benchchem.com/product/b1275436
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Purify the crude product by vacuum distillation to obtain pure a-amyl cinnamic aldehyde
diethyl acetal.

Metal-Catalyzed Hydroalkoxylation

A more modern and efficient approach involves the use of solid acid catalysts. This method
offers milder reaction conditions and easier product purification.[1]

Materials:

a-Amyl cinnamaldehyde

« Ethanol

e Solid acid catalyst (e.g., zeolites, ion-exchange resins)

o Reaction vessel with stirring

e Heating apparatus

 Filtration setup

« Distillation apparatus

Procedure:

e Charge the reaction vessel with a-amyl cinnamaldehyde, ethanol, and the solid acid catalyst.
e Heat the mixture with stirring to the desired reaction temperature.

» Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS).

o Upon completion, cool the reaction mixture.

o Separate the solid catalyst by filtration. The catalyst can often be regenerated and reused.
e Remove the excess ethanol from the filtrate by distillation.

» Purify the resulting crude product by vacuum distillation.
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Synthesis Pathway and Logical Relationships

The synthesis of a-amyl cinnamic aldehyde diethyl acetal from a-amyl cinnamaldehyde and
ethanol is a classic example of an acid-catalyzed condensation reaction. The process involves
the formation of a hemiacetal intermediate, which is then converted to the diethyl acetal
through dehydration.[1]

Reactants Product

+ Ethanol x y
+ Ethanol - H20 a-Amyl Cinnamic Aldehyde

a-Amyl Cinnamaldehyde

Diethyl Acetal

Intermediate

Ethanol 1 ——————————— " ——__ Hemiacetal Intermediate N Water
]
i
i

Catalyst

1
I
i
Acid Catalyst
(e.g., H2SOs4, p-TSA)

Protonation

Click to download full resolution via product page

Synthesis pathway of a-amyl cinnamic aldehyde diethyl acetal.

Applications

The primary application of a-amyl cinnamic aldehyde diethyl acetal is in the fragrance industry.
Its stability makes it a valuable ingredient in various consumer products, including soaps,
detergents, and cosmetics.[1] In organic synthesis, the diethyl acetal group can serve as a
protecting group for the aldehyde functionality of a-amylcinnamaldehyde, which is particularly
useful in multi-step syntheses where the aldehyde group needs to be preserved during
reactions targeting other parts of the molecule.[1] The acetal can be readily hydrolyzed back to
the aldehyde under acidic conditions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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